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Compound Focus: Chlorobutanol

CAS No.: 1320-66-7

Cat. No.: S1505353

Parameter Condition/Value Impact on Stability / Note

General Sealed in dry, Room Temperature Essential to maintain stability and prevent
Storage [1][2] [3] sublimation [4] [2].

Thermal Stable at room temperature [1] [2] Degrades upon combustion, emitting toxic
Stability [3] fumes [1] [2] [3].

| Aqueous Solution Stability | Highly pH-dependent | - Optimal pH: ~3 [2] [3]

¢ Half-life at pH 7.5: ~3 months (at 25°C) [2] [3]

¢ Degradation Products: HCI, acetone [4]. | | Volatility & Loss | Readily sublimes [4] [2] [3] | -
Autoclaving Loss: ~30% at pH 5 [2] [3]

¢ Plastic/Rubber: Rapid loss due to sorption; incompatible [2] [3]. |

Degradation Pathway and Key Influences

In aqueous solutions, the primary route of chlorebutanol degradation is base-catalyzed hydrolysis. The

process and its dependencies can be visualized as follows:
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Chlorobutanol degradation is catalyzed by high pH, producing HCI and acetone.

Experimental & Formulation Guidance

When working with chlorobutanol in the lab or in formulation development, please consider the following

critical points:

¢ Stability-Indicating Methods: When analyzing chlorobutanol in solution, use techniques like HPLC
to monitor its concentration over time. Be aware that the degradation products include hydrochloric
acid (HCI) and acetone [4] [2] [3], sO pH measurement and gas chromatography (for acetone) can
also serve as indirect stability indicators.

¢ Formulation Strategy: To ensure stability and efficacy, you should buffering the formulation to an
acidic pH (around 3-5) is crucial [2] [3]. For sterile products, consider aseptic filtration instead of
autoclaving to avoid significant volatile loss [2] [3]. Always use glass containers and avoid rubber
stoppers or plastic components that can adsorb the compound [2] [3].

e Handling and Safety: As a solid, chlorobutanol sublimes readily [4], so store it in a tightly sealed,
airtight container [2] [3]. Note that it is a skin and severe eye irritant [4] [2] [3], SO use appropriate
personal protective equipment (PPE) during handling.

Key Considerations for Researchers

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s1505353?utm_src=pdf-body-img
https://www.smolecule.com/products/s1505353?utm_src=pdf-body
https://www.smolecule.com/products/s1505353?utm_src=pdf-body
https://www.smolecule.com/products/s1505353?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chlorobutanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8715683.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8715683_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8715683.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8715683_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8715683.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8715683_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8715683.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8715683_EN.htm
https://www.smolecule.com/products/s1505353?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chlorobutanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8715683.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8715683_EN.htm
https://en.wikipedia.org/wiki/Chlorobutanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8715683.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8715683_EN.htm
https://www.smolecule.com/products/s1505353?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The available data on chlerebutanol's stability is well-established, but much of the specific kinetic data
(such as the half-life at pH 7.5) comes from older literature [2] [3]. While these principles are reliable, you

should confirm them under your specific experimental conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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